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Compound of Interest

Compound Name: 5-(2-methoxyethoxy)-1H-indazole

Cat. No.: B13819508

Get Quote

Introduction & Scope
5-(2-methoxyethoxy)-1H-indazole (CAS: N/A for specific commercial salt, Free Base MW:

192.21 g/mol ) represents a critical "privileged scaffold" in medicinal chemistry.[1] The indazole

core is a bioisostere of indole and purine, widely utilized in kinase inhibitors (e.g., Axitinib,

Pazopanib) due to its ability to form bidentate hydrogen bonds with the hinge region of ATP-

binding pockets [1].

The 5-position substitution with a 2-methoxyethoxy (PEG-like) tail serves two strategic

purposes in drug design:

Solubility Enhancement: The ether oxygen atoms disrupt crystal lattice energy and increase

aqueous solubility compared to the lipophilic parent scaffold.

Metabolic Stability: The ethylene glycol motif is generally more resistant to cytochrome P450

oxidation than simple alkyl chains.

This guide details the structural elucidation, purity assessment, and physicochemical profiling

of this compound. The protocols below are designed to differentiate the 1H- vs. 2H-tautomers

and verify the integrity of the ether side chain.
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Physicochemical Profile
Table 1: Theoretical & Predicted Properties

Property Value Rationale/Implication

Molecular Formula C₁₀H₁₂N₂O₂
Basis for High-Resolution

Mass Spectrometry (HRMS).

Exact Mass 192.0899 Target m/z for identification.

pKa (Indazole NH) ~13.8
Very weak acid; requires

strong base for deprotonation.

pKa (Conjugate Acid) ~1.2

Protonation occurs at N2;

stable in acidic HPLC mobile

phases.

LogP (Predicted) ~1.8

Moderate lipophilicity; suitable

for Reverse Phase (RP)

chromatography.

Tautomerism 1H-Indazole (Major)

In solution (DMSO/MeOH), the

1H-tautomer is

thermodynamically favored

over 2H.

Analytical Workflow Visualization
The following decision tree outlines the logical flow for characterizing a synthesized batch,

ensuring no critical impurity (e.g., O-alkylation vs. N-alkylation byproducts) is missed.
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Figure 1: Step-by-step characterization workflow ensuring purity and structural integrity before

biological testing.

Protocol A: High-Performance Liquid
Chromatography (HPLC)
Objective: Determine purity and identify potential regioisomeric impurities (e.g., N-alkylated

byproducts). Rationale: Indazoles are polar basic heterocycles. A standard C18 column with
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acidic mobile phase ensures sharp peak shape by suppressing silanol interactions and keeping

the basic N2 protonated.

Method Parameters
Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

Mobile Phase A: Water + 0.1% Formic Acid (v/v).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid (v/v).

Flow Rate: 1.0 mL/min.[1]

Column Temp: 40°C.

Detection: UV @ 254 nm (aromatic core) and 220 nm (amide/ether bonds).

Injection Volume: 5 µL (0.5 mg/mL in 50:50 Water:MeCN).

Gradient Table
Time (min) % Mobile Phase B Event

0.0 5 Equilibration

1.0 5 Hold

8.0 95 Linear Gradient

10.0 95 Wash

10.1 5 Re-equilibration

13.0 5 End

Data Interpretation:

Main Peak: Expect retention time (RT) ~5.5 - 6.5 min.

Impurities:
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Precursor (5-hydroxyindazole): Elutes earlier (more polar).

N-alkylated byproducts: If the synthesis involved alkylation of the 5-OH, competing N-

alkylation (N1 or N2) yields less polar impurities that elute later than the product.

Protocol B: Structural Elucidation by NMR
Spectroscopy
Objective: Confirm the presence of the 2-methoxyethoxy chain and the integrity of the indazole

core. Solvent Choice:DMSO-d6 is mandatory.

Why? CDCl₃ often causes the labile N-H proton to broaden or disappear due to exchange.

DMSO-d6 stabilizes the N-H bond via hydrogen bonding, allowing observation of the H1

proton (~12-13 ppm) [2].

Expected 1H NMR Assignment (400 MHz, DMSO-d6)
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Shift (δ, ppm) Multiplicity Integral Assignment
Structural
Logic

12.90 br s 1H H1 (NH)

Characteristic

broad singlet of

1H-indazole

tautomer.

7.95 s 1H H3

Pyrazole ring

proton; most

deshielded

aromatic C-H.

7.45 d (J=8.8 Hz) 1H H7

Ortho to H6;

shielded slightly

by electron-

donating 5-OR

group.

7.15 d (J=2.2 Hz) 1H H4

Meta to H6,

Ortho to 5-OR.

The doublet

arises from

meta-coupling.

7.02
dd (J=8.8, 2.2

Hz)
1H H6

Doublet of

doublets due to

coupling with H7

(ortho) and H4

(meta).

4.12 t (J=4.5 Hz) 2H -O-CH₂-

Methylene

directly attached

to the aromatic

ether oxygen.

3.68 t (J=4.5 Hz) 2H -CH₂-O-

Methylene

adjacent to the

aliphatic methoxy

group.
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3.32 s 3H -OCH₃

Terminal

methoxy group

(may overlap

with H₂O in

DMSO).

Critical Validation Step (NOESY/HMBC): To prove the side chain is on C5 and not N1/N2:

HMBC: Look for a correlation between the methylene protons at 4.12 ppm and the aromatic

carbon C5 (~153 ppm).

NOESY: Strong NOE between H4 (7.15 ppm) and the side chain methylene (4.12 ppm)

confirms the ether linkage is at position 5.

Protocol C: Mass Spectrometry (LC-MS)
Objective: Molecular weight confirmation. Instrumentation: ESI-Quadrupole or Q-TOF.

Ionization Mode: Positive Electrospray Ionization (ESI+).

Observed Ion: [M+H]⁺ = 193.10 ± 0.1 Da.

Fragmentation Pattern (CID):

m/z 193.1 → m/z 135.0: Loss of the methoxyethyl tail (C3H7O), leaving the 5-

hydroxyindazole radical cation.

m/z 135.0 → m/z 107.0: Loss of CO (typical of phenols/quinones) or N2 (from diazo

species).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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